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Compound of Interest

Compound Name:
p-(Dimethylamino)benzaldehyde

oxime

Cat. No.: B2838145 Get Quote

This document provides comprehensive guidance on the safe and proper disposal of p-
(Dimethylamino)benzaldehyde oxime, tailored for researchers, scientists, and drug

development professionals. In the absence of a specific Safety Data Sheet (SDS) for p-
(Dimethylamino)benzaldehyde oxime, these recommendations are founded on the known

hazards of its parent compound, p-(Dimethylamino)benzaldehyde, and general safety protocols

for oxime-containing molecules. A conservative approach to handling and disposal is strongly

advised.[1]

Hazard Identification and Safety Precautions
While specific toxicological data for p-(Dimethylamino)benzaldehyde oxime is not readily

available, it is prudent to handle it with a high degree of caution.[1] The parent compound, p-

(Dimethylamino)benzaldehyde, is known to be hazardous upon ingestion and inhalation and

can cause eye irritation.[1] Oximes as a class of compounds may also exhibit toxic effects.[1]

Therefore, all waste containing p-(Dimethylamino)benzaldehyde oxime must be treated as

hazardous waste.[1]

Potential Hazards:

Acute Toxicity: May be harmful if swallowed or inhaled.[1]

Eye Irritation: May cause serious eye irritation.[1]
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Skin Irritation: May cause skin irritation.[1]

Respiratory Irritation: Dust may be irritating to the respiratory tract.[1]

Unknown Hazards: The full toxicological profile of this specific oxime is not known.[1]

Quantitative Data Summary
The following table summarizes available data for the parent compound, p-

(Dimethylamino)benzaldehyde. This information should be used as a precautionary reference

for handling p-(Dimethylamino)benzaldehyde oxime.

Property Value Source

Physical State
Solid (White to pale yellow

crystals)
--INVALID-LINK--

Melting Point 72 - 75 °C --INVALID-LINK--

Boiling Point 176 - 177 °C @ 23 hPa --INVALID-LINK--

Flash Point >100 °C --INVALID-LINK--

Acute Oral Toxicity (LD50) >6400 mg/kg (rat) --INVALID-LINK--

Acute Oral Toxicity (LD50) 800 mg/kg (mouse) --INVALID-LINK--

Aquatic Toxicity (LC50)
45.7 mg/l/96h (Pimephales

promelas)
--INVALID-LINK--

Log Pow
1.81 (Bioaccumulation is not

expected)

--INVALID-LINK--, --INVALID-

LINK--

Experimental Protocol: Waste Segregation and
Collection
The following protocol details the necessary steps for the safe segregation and collection of p-
(Dimethylamino)benzaldehyde oxime waste in a laboratory setting.
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Objective: To safely collect and store solid and liquid waste containing p-
(Dimethylamino)benzaldehyde oxime for proper disposal.

Materials:

Appropriate Personal Protective Equipment (PPE): Chemical splash goggles, nitrile or

neoprene gloves, lab coat.

Designated and labeled hazardous waste containers (one for solid, one for liquid).

Waste labels (Hazardous Waste).

Fume hood.

Procedure:

Work in a Ventilated Area: Always handle p-(Dimethylamino)benzaldehyde oxime and its

waste within a certified chemical fume hood to minimize inhalation exposure.[1]

Solid Waste Collection:

Place all contaminated solid materials, including weighing paper, gloves, pipette tips, and

paper towels, into a designated, durable, and sealable solid hazardous waste container.[1]

Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical

name: "p-(Dimethylamino)benzaldehyde oxime waste".[2][3]

Liquid Waste Collection:

Collect all liquid waste containing p-(Dimethylamino)benzaldehyde oxime in a

designated, leak-proof, and chemically compatible liquid hazardous waste container.[1]

Do not mix this waste with other incompatible waste streams.[1]

The container must be clearly labeled with "Hazardous Waste" and a list of all chemical

constituents, including "p-(Dimethylamino)benzaldehyde oxime" and any solvents used.

[2]
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Container Management:

Keep waste containers securely closed except when adding waste.[3]

Store waste containers in a designated, well-ventilated secondary containment area,

segregated from incompatible chemicals.[4]

Spill Management:

For small spills, use an appropriate absorbent material, collect the contaminated material,

and place it in the solid hazardous waste container.

For larger spills, evacuate the area and follow your institution's established emergency

procedures.[1]

Disposal Plan: Step-by-Step Guidance
Adherence to institutional and regulatory procedures is paramount for the final disposal of p-
(Dimethylamino)benzaldehyde oxime waste.

Consult Institutional Guidelines: Familiarize yourself with your institution's specific hazardous

waste management program and procedures.[1][2] This is the primary source of instruction

for chemical disposal.

Proper Labeling: Ensure all waste containers are accurately and completely labeled. The

label must include:

The words "Hazardous Waste".[2][3]

The full chemical name(s) of the contents (no abbreviations).[2]

The date of waste generation.[2]

The name and contact information of the principal investigator or laboratory supervisor.[2]

Appropriate hazard pictograms.[2]
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Request Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) or

equivalent department to schedule a hazardous waste pickup.[2][4] Do not transport

hazardous waste yourself.[4]

Regulatory Compliance: The disposal of chemical waste is regulated by agencies such as

the Environmental Protection Agency (EPA) through the Resource Conservation and

Recovery Act (RCRA).[2] Ensure that all local, state, and federal regulations are followed.[1]

Empty Container Disposal:

Containers that held p-(Dimethylamino)benzaldehyde oxime should be triple-rinsed with

a suitable solvent.[3][5]

The rinsate must be collected and disposed of as hazardous liquid waste.[3][4]

After triple-rinsing and air-drying, and with all labels defaced or removed, the container

may be disposed of as regular trash, in accordance with institutional policy.[3][4][5]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of p-
(Dimethylamino)benzaldehyde oxime.
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Caption: A logical workflow for the safe disposal of p-(Dimethylamino)benzaldehyde oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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